Cas no 83458-90-6 ((4R)-5-(benzyloxy)-4-methylpentane-1,2-diol)

• Product Name: (4R)-5-(benzyloxy)-4-methylpentane-1,2-diol
• CAS No: 83458-90-6
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 2190904
• PubChem ID: 53486691
• Update Time: 2025-04-21

(4R)-5-(benzyloxy)-4-methylpentane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (4R)-5-(benzyloxy)-4-methylpentane-1,2-diol
• (4R)-4-methyl-5-phenylmethoxypentane-1,2-diol
• 83458-90-6
• (4xi)-1-O-Benzyl-2,3-dideoxy-2-methyl-D-glycero-pentitol
• DTXSID90705072
• DB-310011

• Inchi： 1S/C13H20O3/c1-11(7-13(15)8-14)9-16-10-12-5-3-2-4-6-12/h2-6,11,13-15H,7-10H2,1H3/t11-,13?/m1/s1
• InChI Key： JWBYHFVSPFDCOQ-JTDNENJMSA-N
• SMILES： O(CC1C=CC=CC=1)C[C@H](C)CC(CO)O

Computed Properties

• Exact Mass: 224.14124450Da
• Monoisotopic Mass: 224.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.7Ų